Cas no 28351-09-9 (Benzaldehyde, dimethyl-)

Benzaldehyde, dimethyl- structure
Benzaldehyde, dimethyl- structure
Product Name:Benzaldehyde, dimethyl-
CAS No:28351-09-9
MF:C9H10O
MW:134.175102710724
CID:279735
PubChem ID:34224
Update Time:2025-04-19

Benzaldehyde, dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, dimethyl-
    • Dimethylbenzaldehyde
    • Dimethylformylbenzene
    • SCHEMBL29444
    • CS-W011069
    • 2,3-Dimethyl benzaldehyde
    • 2,3-Dimethylbenzaldehyde, 97%
    • PS-5803
    • Hemellitaldehyde
    • SY004732
    • EN300-22063
    • UIFVCPMLQXKEEU-UHFFFAOYSA-N
    • AKOS009075841
    • o-Xylene-3-carboxaldehyde
    • AM20060029
    • DTXSID901346389
    • xylene-formaldehyde
    • 2,3-Dimethylbenzaldehyde
    • 2,3-dimethyl-benzaldehyde
    • 5779-93-1
    • MFCD00798004
    • InChI=1/C9H10O/c1-7-4-3-5-9(6-10)8(7)2/h3-6H,1-2H
    • FT-0601221
    • 28351-09-9
    • D3463
    • Z147641438
    • A21260
    • AC-3263
    • Inchi: 1S/C9H10O/c1-7-4-3-5-9(6-10)8(7)2/h3-6H,1-2H3
    • InChI Key: UIFVCPMLQXKEEU-UHFFFAOYSA-N
    • SMILES: O=CC1=CC=CC(C)=C1C

Computed Properties

  • Exact Mass: 134.0732
  • Monoisotopic Mass: 134.073165
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.003
  • Boiling Point: 223.7°Cat760mmHg
  • Flash Point: 95.7°C
  • PSA: 17.07

Benzaldehyde, dimethyl- Related Literature

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